Cas no 2097970-39-1 ((1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol)

• Product Name: (1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol
• CAS No: 2097970-39-1
• MF: C₁₁H₁₂FN₃O
• MW: 221.230885505676
• CID: 5723595
• PubChem ID: 121213329
• Update Time: 2023-10-26

(1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [1-(2-fluoroethyl)-3-pyridin-2-ylpyrazol-4-yl]methanol
• 2097970-39-1
• F2198-4823
• (1-(2-fluoroethyl)-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanol
• AKOS026723795
• 1H-Pyrazole-4-methanol, 1-(2-fluoroethyl)-3-(2-pyridinyl)-

• Inchi： 1S/C11H12FN3O/c12-4-6-15-7-9(8-16)11(14-15)10-3-1-2-5-13-10/h1-3,5,7,16H,4,6,8H2
• InChI Key： DVOBXRLJMSOCLP-UHFFFAOYSA-N
• SMILES： FCCN1C=C(CO)C(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 221.09644018g/mol
• Monoisotopic Mass: 221.09644018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 420.7±45.0 °C(Predicted)
• pka: 13.42±0.10(Predicted)